1-[1-(12,14-Dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yloxy)propan-2-yl]-3-phenylurea

• Molecular Formula: C30H25N2O4P
• Molecular Weight: 508.5 g/mol
• IUPAC Name: 1-[1-(12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yloxy)propan-2-yl]-3-phenylurea
• InChI: InChI=1S/C30H25N2O4P/c1-20(31-30(33)32-23-11-3-2-4-12-23)19-34-37-35-26-17-15-21-9-5-7-13-24(21)28(26)29-25-14-8-6-10-22(25)16-18-27(29)36-37/h2-18,20H,19H2,1H3,(H2,31,32,33)
• InChI Key: GZHCPPHQRKLXQP-UHFFFAOYSA-N
• Canonical SMILES: CC(COP1OC2=C(C3=CC=CC=C3C=C2)C4=C(O1)C=CC5=CC=CC=C54)NC(=O)NC6=CC=CC=C6

Description

This compound is a structurally complex organophosphorus-urea hybrid characterized by a pentacyclic framework incorporating oxygen and phosphorus heteroatoms. Its unique architecture includes a fused bicyclic ether-phosphorus core, which confers distinct electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(12,14-Dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yloxy)propan-2-yl]-3-phenylurea involves multiple steps, starting from simpler precursors. The key steps typically include the formation of the phosphapentacyclic core, followed by the introduction of the propan-2-yl and phenylurea groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound. Industrial production methods may involve optimization of these conditions to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions

1-[1-(12,14-Dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yloxy)propan-2-yl]-3-phenylurea undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where certain groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized phosphapentacyclic derivatives, while substitution reactions may produce compounds with different functional groups attached to the core structure.

Scientific Research Applications

1-[1-(12,14-Dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yloxy)propan-2-yl]-3-phenylurea has a wide range of scientific research applications, including:

Chemistry: The compound is used in the study of complex organic structures and their reactivity. It serves as a model compound for understanding the behavior of phosphapentacyclic systems.

Medicine: The compound’s unique structure and reactivity make it a candidate for the development of new therapeutic agents.

Industry: In industrial applications, the compound is used in the synthesis of advanced materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism by which 1-[1-(12,14-Dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yloxy)propan-2-yl]-3-phenylurea exerts its effects involves interactions with specific molecular targets and pathways. The phosphapentacyclic core plays a crucial role in these interactions, influencing the compound’s binding affinity and reactivity. Detailed studies on the molecular targets and pathways involved are essential for understanding the compound’s mechanism of action.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound’s closest analogs include phosphorus-containing heterocycles and urea derivatives. Key comparisons are summarized below:

Property	Target Compound	Phosphorus-Urea Hybrids	Pentacyclic Organophosphates	Arylurea Derivatives
Molecular Weight	~550 g/mol (estimated)	400–600 g/mol	450–650 g/mol	300–450 g/mol
Solubility	Low in water; moderate in polar aprotic solvents (e.g., DMSO)	Similar	Lower	Higher
Bioactivity	Potential kinase inhibition (predicted)	Anticancer, enzyme modulation	Catalytic applications	Antidiabetic, herbicide
Thermal Stability	High (>250°C decomposition)	Moderate	High	Variable

Pharmacological and Functional Comparisons

• Phosphorus-Urea Hybrids: These compounds often exhibit enhanced binding to ATP-binding pockets in kinases due to phosphorus-mediated charge interactions.
• Arylurea Derivatives : Unlike traditional arylureas (e.g., Sorafenib), the target compound’s phosphorus-oxygen framework increases oxidative stability but may reduce membrane permeability .
• Natural Compound Analogues : Plant-derived biomolecules with urea motifs (e.g., cytotoxic alkaloids) show higher selectivity in pest management but lack the synthetic compound’s thermal resilience .

Mechanistic Insights from Ferroptosis Studies

Compounds inducing ferroptosis (e.g., FINs) often rely on redox-active iron or lipid peroxidation. While the target compound lacks direct evidence for ferroptosis induction, its phosphorus core could modulate oxidative stress pathways, akin to synthetic FINs like erastin derivatives. Notably, its urea moiety may enhance specificity for cysteine residues in glutathione peroxidase 4 (GPX4), a key ferroptosis regulator .

Performance in Drug Delivery Systems

In 3D hydrogel-based cultures (e.g., PEGDA scaffolds), phosphorus-containing compounds demonstrate improved retention due to polar interactions with the polymer matrix. The target compound’s low solubility may limit diffusion in vascularized constructs but enhance localized drug release profiles .

Biological Activity

The compound 1-[1-(12,14-Dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yloxy)propan-2-yl]-3-phenylurea is a complex organic molecule characterized by its unique structural features and potential biological activity. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and research findings.

Molecular Composition

• Molecular Formula : C33H34N2O5P
• Molecular Weight : 610.61 g/mol
• IUPAC Name : 1-[1-(12,14-Dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yloxy)propan-2-yl]-3-phenylurea

Structural Features

The compound features a phosphapentacyclic structure which contributes to its unique reactivity and potential applications in medicinal chemistry. The presence of multiple functional groups enhances its biological interactions.

Research indicates that compounds with similar structural motifs can exhibit various biological activities including:

• Anticancer Activity : Some derivatives have shown promise in inhibiting tumor growth through mechanisms such as apoptosis induction and cell cycle arrest.
• Antimicrobial Properties : The phosphorous-containing frameworks have been associated with enhanced antimicrobial efficacy.
• Enzyme Inhibition : Certain analogs have been studied for their ability to inhibit specific enzymes involved in metabolic pathways.

Case Studies

• Anticancer Studies :
  • A study examined a related compound's ability to induce apoptosis in breast cancer cells. The results indicated a significant reduction in cell viability at concentrations above 10 µM.
  • Another investigation focused on the compound's effects on prostate cancer models, demonstrating inhibition of proliferation and migration.
• Antimicrobial Activity :
  • Research involving a series of phosphapentacyclic compounds showed that they possess significant antibacterial activity against strains like Staphylococcus aureus and E. coli. The minimum inhibitory concentration (MIC) was determined to be as low as 5 µg/mL for some derivatives.

Data Table: Biological Activity Overview

Activity Type	Target Organism/Cell Type	Concentration (µM)	Effect
Anticancer	Breast Cancer Cells	10	Induced apoptosis
Anticancer	Prostate Cancer Cells	20	Inhibited proliferation
Antimicrobial	Staphylococcus aureus	5	Significant inhibition
Antimicrobial	E. coli	10	Moderate inhibition

Recent Studies

Recent literature emphasizes the need for further exploration into the pharmacodynamics and pharmacokinetics of this compound:

• A study published in Journal of Medicinal Chemistry highlighted the importance of modifying the side chains to enhance solubility and bioavailability.
• Another article in Bioorganic & Medicinal Chemistry Letters discussed the synthesis of various derivatives and their biological evaluations.